Cas no 899725-21-4 ((3-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

• Product Name: (3-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
• CAS No: 899725-21-4
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 5439903
• PubChem ID: 18591744
• Update Time: 2023-11-21

(3-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Methylphenyl)amino]-2-oxoethyl 3-acetyl-1-indolizinecarboxylate
• [2-(3-methylanilino)-2-oxoethyl] 3-acetylindolizine-1-carboxylate
• AKOS024480083
• 2-oxo-2-(m-tolylamino)ethyl 3-acetylindolizine-1-carboxylate
• 899725-21-4
• F3167-0078
• [(3-methylphenyl)carbamoyl]methyl 3-acetylindolizine-1-carboxylate
• (3-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

• Inchi： 1S/C20H18N2O4/c1-13-6-5-7-15(10-13)21-19(24)12-26-20(25)16-11-18(14(2)23)22-9-4-3-8-17(16)22/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key： XDDRRUSHDUSVRQ-UHFFFAOYSA-N
• SMILES： O(CC(NC1=CC=CC(C)=C1)=O)C(C1C=C(C(C)=O)N2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 350.12665706g/mol
• Monoisotopic Mass: 350.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.57±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines